![molecular formula C12H24Cl2N2O2 B6275628 (2R)-1'-methyl-[1,4'-bipiperidine]-2-carboxylic acid dihydrochloride CAS No. 2763741-41-7](/img/no-structure.png)
(2R)-1'-methyl-[1,4'-bipiperidine]-2-carboxylic acid dihydrochloride
Overview
Description
(2R)-1'-methyl-[1,4'-bipiperidine]-2-carboxylic acid dihydrochloride, commonly referred to as MBCD, is an organic compound that is widely used in scientific research. It is a white to slightly yellow crystalline solid that is soluble in water and ethanol. MBCD has a variety of applications in the laboratory, including its use as a reagent in organic synthesis, as a catalyst in catalytic hydrogenation, and as a ligand in coordination chemistry. Additionally, it has been studied for its potential therapeutic applications in the treatment of a number of diseases, including cancer, cardiovascular disease, and neurological disorders.
Scientific Research Applications
MBCD has a wide range of applications in the laboratory. It is widely used as a reagent in organic synthesis, as a catalyst in catalytic hydrogenation, and as a ligand in coordination chemistry. Additionally, it has been studied for its potential therapeutic applications in the treatment of a number of diseases, including cancer, cardiovascular disease, and neurological disorders. In particular, MBCD has been studied for its potential anti-cancer and anti-inflammatory activities, as well as its ability to inhibit the growth of certain types of tumors.
Mechanism of Action
The mechanism of action of MBCD is not fully understood. However, it is believed that MBCD binds to the active site of certain enzymes, such as cyclooxygenase-2 (COX-2), and inhibits their activity. This inhibition of enzyme activity leads to a decrease in the production of inflammatory mediators, such as prostaglandins, which play a role in the development of certain diseases. Additionally, MBCD has been shown to bind to certain receptors, including the estrogen receptor, and inhibit the activity of these receptors.
Biochemical and Physiological Effects
MBCD has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant activities. Additionally, it has been shown to inhibit the growth of certain types of tumors, as well as to modulate the activity of certain enzymes and receptors. Finally, MBCD has been shown to have neuroprotective effects, as well as to improve cognitive function.
Advantages and Limitations for Lab Experiments
MBCD has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable and soluble in water and ethanol. Additionally, it has a wide range of applications in the laboratory. However, there are also some limitations to its use. For example, it is not very soluble in organic solvents, and it can cause irritation to the skin and eyes if it comes into contact with them. Additionally, it has been found to be toxic in high concentrations.
Future Directions
There are a number of potential future directions for MBCD research. For example, further research is needed to better understand its mechanism of action, as well as to identify potential therapeutic applications. Additionally, further research is needed to investigate its potential use in the treatment of other diseases, such as autoimmune diseases and neurological disorders. Additionally, further research is needed to investigate its potential use as a catalyst in organic synthesis and as a ligand in coordination chemistry. Finally, further research is needed to investigate its potential use as a drug delivery system.
Synthesis Methods
MBCD can be synthesized using a variety of methods. The most commonly used method is the reaction of 1-methyl-4-piperidinecarboxylic acid with hydrochloric acid. This reaction yields the dihydrochloride salt of MBCD in high yield and purity. Other methods of synthesis include the reaction of piperidine with 1-methyl-4-chlorobutane-2-carboxylic acid, the reaction of 1-methyl-2-piperidinecarboxylic acid with dichloroacetic acid, and the reaction of 1-methyl-4-piperidinecarboxylic acid with 2-chloroethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1'-methyl-[1,4'-bipiperidine]-2-carboxylic acid dihydrochloride involves the reaction of 1-methylpiperidine-4-carboxylic acid with 1,4-dibromobutane followed by reduction of the resulting dibromo compound to form the desired product.", "Starting Materials": [ "1-methylpiperidine-4-carboxylic acid", "1,4-dibromobutane", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: React 1-methylpiperidine-4-carboxylic acid with 1,4-dibromobutane in the presence of sodium hydroxide and ethanol to form the corresponding dibromo compound.", "Step 2: Reduce the dibromo compound with sodium borohydride in the presence of ethanol and water to form the desired product, (2R)-1'-methyl-[1,4'-bipiperidine]-2-carboxylic acid.", "Step 3: React the product with hydrochloric acid to form the dihydrochloride salt of the product, (2R)-1'-methyl-[1,4'-bipiperidine]-2-carboxylic acid dihydrochloride." ] } | |
CAS RN |
2763741-41-7 |
Molecular Formula |
C12H24Cl2N2O2 |
Molecular Weight |
299.2 |
Purity |
95 |
Origin of Product |
United States |
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